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Compound of Interest

Compound Name: 6-Amino-1-hexanol

Cat. No.: B032743 Get Quote

6-Amino-1-hexanol: A Technical Safety and Handling
Guide
Introduction

6-Amino-1-hexanol (CAS No: 4048-33-3) is a bifunctional organic compound containing both

a primary amine and a primary alcohol functional group.[1] This structure makes it a versatile

chemical intermediate in the synthesis of more complex molecules, including polymers like

polyamides and polyurethanes, as well as in the development of various biochemical reagents.

[1][2][3] Its dual functionality allows it to act as a monomer or a chain extender, imparting

specific properties such as flexibility and durability to polymers.[1] Given its utility in research

and industrial applications, a thorough understanding of its safety profile and handling

requirements is essential for researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the material safety data for 6-Amino-1-hexanol,
presenting quantitative data in structured tables, outlining representative experimental

protocols for toxicological assessment, and illustrating key safety and experimental workflows.

Chemical and Physical Properties
The physical and chemical properties of 6-Amino-1-hexanol are fundamental to understanding

its behavior, storage requirements, and potential hazards. The compound is a light yellow to

brown, hygroscopic solid at room temperature.
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Identifier Value Source

CAS Number 4048-33-3

EC Number 223-748-1

Molecular Formula C6H15NO

Molecular Weight 117.19 g/mol

InChI Key
SUTWPJHCRAITLU-

UHFFFAOYSA-N

Synonyms

6-Aminohexan-1-ol,

Aminohexyl alcohol, 6-

Hydroxyhexylamine

Property Value Source

Appearance
Light yellow to brown crystals

or powder

Odor Odorless

Melting Point 54-58 °C

Boiling Point 135-140 °C at 30 mmHg

Flash Point 133 °C

Water Solubility Miscible

Stability

Stable under normal

conditions; hygroscopic

(sensitive to moisture)

Hazard Identification and Toxicology
6-Amino-1-hexanol is classified as an irritant. The primary hazards are associated with direct

contact, causing irritation to the skin, eyes, and respiratory system.
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GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

Classification Category Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Note: Some suppliers use the GHS05 pictogram (Corrosion) and the H314 hazard statement

(Causes severe skin burns and eye damage), indicating a more severe classification. Users

should always refer to the specific SDS provided by their supplier.

Toxicological Data
Toxicological data for 6-Amino-1-hexanol is limited, with comprehensive studies not widely

published. The available data indicates moderate acute toxicity.

Test Route Species Value
Observed

Effects
Source

LDLo (Lowest

Published

Lethal Dose)

Subcutaneou

s
Mouse 3000 mg/kg

Respiratory

depression,

Dermatitis

Experimental Protocols
Safety data sheet classifications are based on results from standardized experimental studies.

While the specific study reports for 6-Amino-1-hexanol are not publicly detailed, the following
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sections describe the methodologies for key toxicological endpoints based on internationally

recognized OECD (Organisation for Economic Co-operation and Development) guidelines.

Protocol: Acute Dermal Irritation/Corrosion
(Representative of OECD 404)
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) inflammatory changes to the skin.

1. Principle: The substance is applied to the skin of a single animal in a stepwise procedure.

The response is observed to determine if the substance is corrosive. If not, the test proceeds

with additional animals to clarify its irritation potential.

2. Animal Model: Typically, the albino rabbit is used. Animals should be healthy, young adults.

3. Methodology:

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the animal.

Application: A 0.5 g or 0.5 mL amount of the test substance is applied to a small area

(approx. 6 cm²) of skin and covered with a gauze patch and non-irritating tape.

Exposure: The substance is held in contact with the skin for a defined period, typically 4

hours.

Observation: After the exposure period, the patch is removed, and the skin is washed. The

skin is then examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours after patch removal).

Scoring: The severity of skin reactions is graded numerically. The classification (e.g.,

Category 2 Irritant) is determined based on the mean scores for erythema or edema across

the test animals.

4. Data Interpretation: A substance is identified as an irritant if it produces a mean score of ≥

2.3 but < 4.0 for erythema/eschar or edema in at least 2 of 3 tested animals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Application & Exposure

Observation & Scoring

Classification

Select Healthy
Albino Rabbit

Clip Fur from
Dorsal Area (24h prior)

Apply 0.5g of Substance
to 6 cm² Skin Area

Cover with Gauze Patch
and Tape

4-Hour Exposure Period

Remove Patch & Cleanse Skin

Observe at 1, 24, 48, 72 hours

Score for Erythema & Edema
(Scale 0-4)

Mean Score
≥ 2.3 in 2/3 Animals?

Classify as Skin Irritant
(Category 2)

Yes

Not Classified as Irritant

No

Click to download full resolution via product page

Workflow for a standard in vivo skin irritation test.

Safety and Handling
Proper handling and storage procedures are critical to minimize risk when working with 6-
Amino-1-hexanol.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
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Respiratory Protection: Use only in a well-ventilated area. If dust formation is likely, a

NIOSH/MSHA-approved respirator is recommended.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands

thoroughly after handling.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. The material

is hygroscopic and should be protected from moisture and moist air.

Incompatible Materials: Avoid contact with strong oxidizing agents and acids.

First Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and drink 2-4 cupfuls of water. Seek medical attention.

The following diagram illustrates the logical flow from hazard identification based on the

substance's properties to the communication of these hazards on a product label.
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Intrinsic Properties & Data

Hazard Evaluation (GHS Criteria)

Label Elements for Hazard Communication

Physical State: Solid
Flash Point: 133°C

Toxicological Data:
Causes skin & eye irritation

(Based on experimental studies)

Skin Irritation:
Meets criteria for Category 2

Eye Irritation:
Meets criteria for Category 2

STOT-SE:
Meets criteria for Category 3

(Respiratory Irritation)

LDLo (mouse) > 2000 mg/kg

Pictogram:
Exclamation Mark

Signal Word:
Warning

Hazard Statements:
H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

Precautionary Statements:
P280: Wear protective gloves/eye protection
P302+P352: IF ON SKIN: Wash with water

P305+P351+P338: IF IN EYES: Rinse cautiously

Click to download full resolution via product page

GHS hazard identification and communication workflow.

Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.

Chemical Stability: The substance is stable under recommended storage conditions but is

hygroscopic.

Conditions to Avoid: Exposure to moist air or water and incompatible materials.

Incompatible Materials: Strong oxidizing agents, acids.
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Hazardous Decomposition Products: Thermal decomposition can produce nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Ecological and Disposal Considerations
Ecotoxicity: Specific data on the ecotoxicity of 6-Amino-1-hexanol is not readily available. It

is advised not to empty it into drains. Due to its water solubility, it is likely to be mobile in the

environment.

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations. Chemical waste generators must determine if a discarded

chemical is classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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